Cas no 1803609-25-7 (1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one)

• Product Name: 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one
• CAS No: 1803609-25-7
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD28954229
• CID: 4618085
• PubChem ID: 119031806
• Update Time: 2025-10-29

1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,5-dimethyl-4H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}ethan-1-one
• 1-(4,5-dimethyl-7H-tetrazolo[1,5-a]pyrimidin-6-yl)ethanone
• Z2182115492
• 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one

• MDL： MFCD28954229
• Inchi： 1S/C8H11N5O/c1-5-7(6(2)14)4-13-8(12(5)3)9-10-11-13/h4H2,1-3H3
• InChI Key： YOWGHXCEJRJXPI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)N(C)C2=NN=NN2C1

Computed Properties

• Exact Mass: 193.096
• Monoisotopic Mass: 193.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.9

Additional information on 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one

Introduction to Compound with CAS No. 1803609-25-7 and Product Name: 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one

The compound identified by the CAS number 1803609-25-7 and the product name 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple nitrogen-containing rings in its structure suggests a high degree of reactivity and versatility, making it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the importance of tetrazole and pyrimidine derivatives in medicinal chemistry. These motifs are frequently incorporated into pharmacophores due to their ability to interact with biological targets in diverse ways. The specific arrangement of atoms in 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one contributes to its potential as an inhibitor or modulator of various enzymatic pathways. For instance, the tetrazole ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, while the pyrimidine moiety can engage in π-stacking interactions with biological receptors.

The 4,5-dimethyl substitution on the tetrazole ring is particularly noteworthy as it can influence the compound's electronic properties and solubility characteristics. This modification may enhance the molecule's ability to cross cell membranes or improve its binding affinity to specific targets. Additionally, the ethanone group at the 1-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drugs. By combining distinct pharmacological activities within a single molecule, such as antiviral and anti-inflammatory effects, researchers aim to develop therapies with broader therapeutic windows and reduced side effects. The structural framework of 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one suggests that it could be engineered to exhibit such multitargeted behavior.

Moreover, computational studies have increasingly demonstrated the value of molecular modeling in predicting the biological activity of novel compounds. The three-dimensional structure of 1-{4,5-dimethyl-4H,7H-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}ethan-1-one, as derived from quantum mechanical calculations or X-ray crystallography data when available (if any), can provide insights into its interactions with biological targets. These insights are crucial for optimizing lead compounds during drug development pipelines.

The synthesis of this compound involves multiple steps that showcase modern organic chemistry techniques. The construction of the tetrazole ring is typically achieved through cycloaddition reactions between azides and alkynes—a process known as azide–alkyne cycloaddition (CuAAC). The subsequent integration of the pyrimidine moiety requires careful regioselective functionalization strategies. The final step involves introducing the ethanone group via condensation reactions or other suitable synthetic methodologies.

From a pharmaceutical perspective, 1-{4,S-dimethyl-S-H-pyrimido[2,S-tetrazol]-6-(Z)-yl}ethanone has shown promise in preclinical studies conducted by various research groups. These studies have focused on evaluating its potential as an antitumor agent by assessing its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Preliminary results indicate that it may disrupt signaling pathways such as MAPK or PI3K/Akt by binding to their respective downstream effectors.

The dimethyl substitution on both rings is critical for achieving optimal pharmacokinetic properties. It enhances metabolic stability while maintaining sufficient solubility for oral administration—a key requirement for most therapeutic agents. Additionally, 1803609257’s chemical stability under various conditions makes it suitable for formulation into tablets, liquids, or other dosage forms without significant degradation over time.

Future research directions may explore derivatization strategies aimed at enhancing specific biological activities or improving pharmacokinetic profiles further. For example, introducing fluorine atoms at strategic positions could modulate lipophilicity, while modifications near hydroxyl groups might improve binding affinity through hydrogen bonding interactions.

In conclusion, 1803609257 represents an exciting opportunity within pharmaceutical chemistry due to its unique structural features, synthetic accessibility, and potential biological applications.* Further investigation into its mechanism(s) of action,* along with optimization efforts,* will be essential steps toward realizing its full therapeutic potential.* As our understanding*of complex biochemical pathways*continues*to evolve,* compounds like these*will play an increasingly important role*in developing next-generation medicines.